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Compound Name: O-cyclohexylhydroxylamine

CAS No.: 4759-21-1

Cat. No.: B1353468

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
O-cyclohexylhydroxylamine, also known as N-cyclohexylhydroxylamine, is a versatile

organic compound with significant applications in synthetic chemistry, particularly in the

development of novel therapeutic agents. Its unique structural features, combining a cyclohexyl

ring with a hydroxylamine functional group, impart specific reactivity that makes it a valuable

building block in the synthesis of complex molecules. This guide provides a comprehensive

overview of the physical and chemical properties of O-cyclohexylhydroxylamine, detailed

synthetic protocols, and an exploration of its applications in research and drug discovery.

Physicochemical Properties
O-cyclohexylhydroxylamine is a white to light yellow crystalline solid at room temperature.[1]

A summary of its key physical and chemical properties is presented in the table below.
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Property Value Source(s)

Molecular Formula C₆H₁₃NO [2][3]

Molecular Weight 115.17 g/mol [2]

Melting Point 139-140 °C [3][4]

Appearance
White to light yellow

powder/crystal
[1]

CAS Number 2211-64-5 [2]

Further detailed experimental data on properties such as pKa, boiling point, and specific

solubility in various organic solvents are not extensively reported in publicly available literature

and would require targeted experimental determination.

Synthesis of O-Cyclohexylhydroxylamine
A reliable method for the laboratory synthesis of O-cyclohexylhydroxylamine involves the

reduction of nitrocyclohexane. A general procedure is outlined below, based on established

chemical principles.

Experimental Protocol: Reduction of Nitrocyclohexane
Objective: To synthesize O-cyclohexylhydroxylamine via the reduction of nitrocyclohexane.

Materials:

Nitrocyclohexane

Zinc dust

Ammonium chloride

Ethanol

Water

Dichloromethane
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Anhydrous magnesium sulfate

Standard laboratory glassware (round-bottom flask, condenser, dropping funnel, etc.)

Magnetic stirrer and heat source

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, a mixture of nitrocyclohexane and ethanol is prepared.

Addition of Reducing Agent: A solution of ammonium chloride in water is added to the flask.

Subsequently, zinc dust is added portion-wise to the stirred solution. The addition of zinc is

exothermic and should be controlled to maintain a gentle reflux.

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC) until the starting material (nitrocyclohexane) is consumed.

Workup: Upon completion, the reaction mixture is filtered to remove unreacted zinc and other

solid byproducts. The filtrate is then concentrated under reduced pressure to remove the

ethanol.

Extraction: The resulting aqueous residue is extracted several times with dichloromethane.

The combined organic extracts are washed with brine.

Drying and Evaporation: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed by rotary evaporation to yield the crude O-
cyclohexylhydroxylamine.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent system, such as ethanol/water or hexane/ethyl acetate, to afford the pure crystalline

product.

Causality Behind Experimental Choices:

Zinc and Ammonium Chloride: This combination is a classic and effective reducing system

for nitroarenes and nitroalkanes to the corresponding hydroxylamines. Zinc acts as the
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reducing agent, while ammonium chloride provides a proton source in a buffered, mildly

acidic environment, which is crucial to prevent over-reduction to the amine.

Ethanol/Water Solvent System: This solvent mixture is used to dissolve both the organic

substrate (nitrocyclohexane) and the inorganic salt (ammonium chloride), creating a

homogeneous reaction medium.

Portion-wise Addition of Zinc: This is a critical safety and control measure. The reduction of

nitro compounds is highly exothermic, and adding the zinc dust in portions allows for better

temperature management, preventing a runaway reaction.

Recrystallization: This is a standard purification technique for solid organic compounds,

allowing for the removal of impurities and the isolation of a high-purity final product.

Nitrocyclohexane

Reduction
(Ethanol/Water)Zinc Dust

Ammonium Chloride (aq)

Reaction Mixture Filtration Solvent Evaporation Liquid-Liquid Extraction
(DCM/Water) Drying (MgSO4) Solvent Evaporation Recrystallization O-Cyclohexylhydroxylamine

Click to download full resolution via product page

Caption: Synthetic workflow for O-cyclohexylhydroxylamine.

Chemical Reactivity
The chemical reactivity of O-cyclohexylhydroxylamine is primarily dictated by the nucleophilic

nitrogen and oxygen atoms of the hydroxylamine group.

Nucleophilicity: The lone pair of electrons on the nitrogen atom makes it a potent

nucleophile. It readily reacts with electrophiles such as aldehydes and ketones to form

nitrones, which are valuable intermediates in 1,3-dipolar cycloaddition reactions for the
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synthesis of five-membered heterocyclic rings.[5][6] The reaction is typically acid-catalyzed

to facilitate the dehydration of the hemiaminal intermediate.[5]

O-Cyclohexylhydroxylamine

CondensationAldehyde/Ketone (R-CO-R')

Acid Catalyst (H+)

Nitrone Derivative

Water (H2O)

Click to download full resolution via product page

Caption: Nitrone formation from O-cyclohexylhydroxylamine.

Oxidation: The hydroxylamine functionality can be oxidized to form nitroso or nitro

compounds, depending on the oxidizing agent and reaction conditions.

Acylation and Alkylation: The nitrogen and oxygen atoms can be acylated or alkylated by

appropriate reagents, leading to a variety of derivatives with potential applications in

medicinal chemistry.

Applications in Research and Drug Development
O-cyclohexylhydroxylamine serves as a key building block in the synthesis of various

biologically active molecules. Its ability to form nitrone intermediates is particularly valuable for

constructing complex heterocyclic scaffolds found in many drug candidates. For instance, it has

been utilized as a reactant in the preparation of cyclin-dependent kinase (CDK) inhibitors,

which are a class of compounds investigated for their potential as antitumor agents.[3]

Furthermore, it is a precursor for the synthesis of hydroxyurea derivatives that have been

explored as antagonists for various biological targets.

Spectroscopic Characterization
Detailed experimental spectra for O-cyclohexylhydroxylamine are not widely published.

However, based on its structure, the following characteristic spectral features can be
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anticipated.

¹H NMR: The spectrum would be expected to show a complex multiplet for the cyclohexyl

protons. The proton attached to the nitrogen (N-H) and the proton of the hydroxyl group (O-

H) would likely appear as broad singlets, and their chemical shifts would be dependent on

the solvent and concentration. The proton on the carbon bearing the hydroxylamine group

would appear as a multiplet deshielded relative to the other cyclohexyl protons.

¹³C NMR: The spectrum would show distinct signals for the carbon atoms of the cyclohexyl

ring. The carbon atom attached to the hydroxylamine group would be the most deshielded

among the ring carbons.

FT-IR: The infrared spectrum would be characterized by N-H and O-H stretching vibrations,

typically appearing as broad bands in the region of 3200-3600 cm⁻¹. C-H stretching

vibrations of the cyclohexyl ring would be observed around 2850-2950 cm⁻¹.

Mass Spectrometry: The electron ionization (EI) mass spectrum would likely show a

molecular ion peak (M⁺) at m/z 115. Common fragmentation pathways for cyclic amines and

hydroxylamines would involve the loss of small neutral molecules and cleavage of the

cyclohexyl ring.

Safety and Handling
O-cyclohexylhydroxylamine is classified as harmful if swallowed and causes serious eye

damage.[2] It is essential to handle this compound with appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat. All manipulations should be

performed in a well-ventilated fume hood. Store the compound in a tightly sealed container in a

cool, dry place.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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